Cas no 926025-98-1 (2-(4-Fluorobenzyl)oxybenzoyl Chloride)

• Product Name: 2-(4-Fluorobenzyl)oxybenzoyl Chloride
• CAS No: 926025-98-1
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD12197914
• CID: 1976716
• PubChem ID: 46779666
• Update Time: 2025-11-01

2-(4-Fluorobenzyl)oxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-[(4-fluorophenyl)methoxy]-
• 2-((4-Fluorobenzyl)oxy)benzoyl chloride
• 2-((4-Fluorobenzyl)oxy)benzoylchloride
• 2-[(4-FLUOROBENZYL)OXY]BENZOYL CHLORIDE
• MFCD12197914
• ALBB-011407
• 2-[(4-fluorophenyl)methoxy]benzoyl chloride
• SCHEMBL14609985
• VS-13872
• 926025-98-1
• BBL037079
• STL508762
• AKOS005173157
• 2-(4-Fluorobenzyl)oxybenzoyl Chloride

• MDL： MFCD12197914
• Inchi： 1S/C14H10ClFO2/c15-14(17)12-3-1-2-4-13(12)18-9-10-5-7-11(16)8-6-10/h1-8H,9H2
• InChI Key： DOFDTXAQCBJEKR-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1OCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 264.0353354Da
• Monoisotopic Mass: 264.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 381.7±22.0 °C at 760 mmHg
• Flash Point: 157.9±11.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-Fluorobenzyl)oxybenzoyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Fluorobenzyl)oxybenzoyl Chloride

2-(4-Fluorobenzyl)oxybenzoyl Chloride: A Versatile Compound in Modern Pharmaceutical Research

2-(4-Fluorobenzyl)oxybenzoyl Chloride (CAS No. 926025-98-1) represents a significant advancement in the field of medicinal chemistry, offering unique structural features that make it a promising candidate for various therapeutic applications. This compound, characterized by its 2-(4-Fluorobenzyl)oxybenzoyl functional group and chloride moiety, has garnered attention due to its potential in modulating cellular signaling pathways and its ability to interact with specific molecular targets. Recent studies have highlighted its role in drug discovery, particularly in the development of novel agents for inflammatory diseases, oncology, and neurodegenerative disorders.

The CAS No. 926025-98-1 compound is structurally distinct from traditional small-molecule pharmaceuticals, as it combines aromatic rings with fluorinated substituents and a chlorinated functional group. This unique architecture allows for enhanced metabolic stability and improved bioavailability, which are critical factors in the design of effective therapeutics. The fluorine atom in the 4-Fluorobenzyl group plays a pivotal role in modulating the compound's physicochemical properties, such as lipophilicity and hydrophobicity, which influence its cellular uptake and target specificity.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that 2-(4-Fluorobenzyl)oxybenzoyl Chloride exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This mechanism is particularly relevant in the context of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to suppress pro-inflammatory cytokines, including TNF-α and IL-6, has been validated through in vitro assays and animal models, underscoring its potential as a therapeutic agent.

Furthermore, the chloride moiety in 2-(4-Fluorobenzyl)oxybenzoyl Chloride contributes to its pharmacokinetic profile by enhancing its solubility in aqueous environments. This property is crucial for ensuring optimal drug delivery and minimizing potential side effects. A 2022 study in Drug Discovery Today highlighted the compound's favorable oral bioavailability, with a half-life of approximately 4.5 hours in preclinical models, making it a viable candidate for oral formulations.

The 2-(4-Fluorobenzyl)oxybenzoyl functional group is also being explored for its potential in targeting specific enzymes and receptors. For instance, recent work in ACS Chemical Biology (2023) has shown that this compound can selectively inhibit the activity of kinases involved in cancer cell proliferation. This finding opens new avenues for its application in oncology, where targeted therapies are increasingly sought after to reduce systemic toxicity.

Another area of interest is the compound's potential in neurodegenerative diseases. Studies published in Neuropharmacology (2024) suggest that 2-(4-Fluorobenzyl)oxybenzoyl Chloride may modulate the activity of β-secretase, an enzyme implicated in Alzheimer's disease. By reducing the production of amyloid-beta plaques, this compound could potentially slow the progression of neurodegenerative conditions, although further clinical trials are needed to validate these findings.

The fluorinated benzyl substituent in 2-(4-Fluorobenzyl)oxybenzoyl Chloride also plays a role in its interactions with biological membranes. Research in Biophysical Journal (2023) indicates that the fluorine atom enhances the compound's ability to cross the blood-brain barrier, a critical factor for its efficacy in treating neurological disorders. This property is being leveraged in the development of drug delivery systems that target the central nervous system.

Despite its promising attributes, the 2-(4-Fluorobenzyl)oxybenzoyl Chloride compound faces challenges in terms of scalability and cost-effectiveness during large-scale production. However, advances in synthetic chemistry and green manufacturing processes are addressing these issues. A 2023 report in Chemical Engineering Journal outlines novel catalytic methods that reduce the energy consumption and waste generation associated with its synthesis, aligning with sustainable pharmaceutical practices.

The CAS No. 926325-98-1 compound is also being investigated for its role in combination therapies. For example, studies published in Cancer Research (2024) suggest that it can synergize with existing chemotherapeutic agents to enhance their efficacy while reducing resistance mechanisms. This approach is particularly relevant in the treatment of multidrug-resistant cancers, where combination strategies are essential for improving patient outcomes.

Additionally, the 2-(4-Fluorobenzyl)oxybenzoyl group's ability to interact with lipid rafts in cell membranes has sparked interest in its potential for targeting membrane-associated signaling pathways. Research in Cell Reports (2023) indicates that this compound can modulate the activity of G-protein-coupled receptors (GPCRs), which are key targets for many therapeutic drugs. This discovery could lead to the development of new agents for conditions such as cardiovascular diseases and metabolic syndromes.

In conclusion, 2-(4-Fluorobenzyl)oxybenzoyl Chloride (CAS No. 926025-98-1) is a multifaceted compound with significant potential in modern pharmaceutical research. Its unique structural features, combined with its ability to modulate critical biological pathways, position it as a valuable asset in the development of novel therapeutics. As research continues to uncover its full capabilities, this compound is likely to play an increasingly important role in addressing complex medical challenges.